Cas no 2680888-76-8 (2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680888-76-8
• MF: C₁₃H₁₃F₃N₂O₃S
• MW: 334.314132452011
• CID: 5628226
• PubChem ID: 165925476
• Update Time: 2025-06-09

2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28296159
• 2-(thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid
• 2680888-76-8
• 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C13H13F3N2O3S/c14-13(15,16)12(21)17-8-1-2-10(9(7-8)11(19)20)18-3-5-22-6-4-18/h1-2,7H,3-6H2,(H,17,21)(H,19,20)
• InChI Key： MDZWNOZNLBMDRN-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC(=CC=2C(=O)O)NC(C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 334.05989794g/mol
• Monoisotopic Mass: 334.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.9Ų

Additional information on 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680888-76-8)

2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid, with the CAS number 2680888-76-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiomorpholine moiety and a trifluoroacetamido group, which contribute to its potential therapeutic applications and biological activities.

The thiomorpholine ring in the structure of 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid is a heterocyclic compound that contains sulfur and nitrogen atoms. Thiomorpholines are known for their ability to enhance the lipophilicity and bioavailability of drug molecules, making them valuable scaffolds in drug design. The presence of this ring can also influence the compound's solubility and stability, which are crucial factors in pharmaceutical development.

The trifluoroacetamido group is another key feature of this compound. Fluorine atoms are often incorporated into drug molecules to improve their metabolic stability and pharmacokinetic properties. The trifluoroacetamido group specifically can enhance the lipophilicity and reduce the susceptibility to metabolic degradation, thereby extending the half-life of the drug in vivo. This makes 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid an attractive candidate for various therapeutic applications.

Recent studies have explored the potential biological activities of 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid has been studied using animal models. Results from these studies indicate that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a particular accumulation in tumor sites. These findings suggest that it may be suitable for oral administration in clinical settings.

Toxicity studies have also been conducted to evaluate the safety profile of 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid. In both in vitro and in vivo models, the compound has shown low toxicity at therapeutic concentrations. No significant adverse effects were observed on major organs such as the liver and kidneys. These results support its potential for further clinical development.

The synthesis of 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid involves several steps that are well-documented in the literature. The process typically begins with the preparation of 5-amino-N,N,N-trifluoroacetyl benzoic acid through a series of reactions involving aromatic substitution and acylation. The thiomorpholine ring is then introduced via a nucleophilic substitution reaction with thiomorpholine or its derivatives. Finally, purification steps such as recrystallization or chromatography are employed to obtain the final product with high purity.

In conclusion, 2-(Thiomorpholin-4-yl)-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680888-76-8) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in various medical conditions. Its anti-inflammatory and anti-cancer properties, combined with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further preclinical and clinical investigations. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds significant promise for future drug development efforts.